molecular formula C12H7N3S2 B5598635 3-amino-6-(2-thienyl)thieno[2,3-b]pyridine-2-carbonitrile

3-amino-6-(2-thienyl)thieno[2,3-b]pyridine-2-carbonitrile

Cat. No. B5598635
M. Wt: 257.3 g/mol
InChI Key: SLSQADMUXUBCRY-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of related thieno[2,3-b]pyridine derivatives involves multi-step chemical reactions, starting from base compounds such as sulfanyl pyridine carbonitriles, through various reaction pathways including chloroacetonitrile or chloroacetamide treatments to furnish the desired thieno[2,3-b]pyridine-2-carbonitriles (Abdel-rahman et al., 2003).

Molecular Structure Analysis

The molecular structure of thieno[2,3-b]pyridine derivatives, including 3-amino-6-(2-thienyl)thieno[2,3-b]pyridine-2-carbonitrile, is characterized by a fused ring system that includes thiophene and pyridine moieties. This structure is crucial for the compound's chemical behavior and potential biological activity. X-ray crystallography and spectral data are often used to elucidate these structures (Ganapathy et al., 2015).

Chemical Reactions and Properties

Thieno[2,3-b]pyridine-2-carbonitriles can undergo various chemical reactions, leading to the formation of diverse derivatives with potential biological activities. For example, they can react with different reagents such as formamide, carbon disulfide, and ethylene diamine to produce new compounds, which can be further modified to obtain a wide range of thieno[2,3-b]pyridine-based compounds (Abdel-rahman et al., 2003).

Scientific Research Applications

Synthesis of Heterocycles

The compound 3-amino-6-(2-thienyl)thieno[2,3-b]pyridine-2-carbonitrile has been utilized in the synthesis of various heterocycles. Abdelriheem et al. (2015) reported the synthesis of thieno[2,3-b]pyridins and pyrimidino[4',5':4,5]thieno[2,3-b]pyridine derivatives using similar compounds. These syntheses were critical in the development of new chemical structures with potential applications in medicinal chemistry and material science (Abdelriheem, Ahmad, & Abdelhamid, 2015).

Creation of Pyridothienopyrimidines and Pyridothienotriazines

Abdel-rahman et al. (2003) explored reactions involving 3-amino-6-(2'-thienyl)-thieno[2,3-b]pyridine-2-carbonitriles leading to the formation of new pyridothienopyrimidines and pyridothienotriazines. These compounds are of interest due to their diverse chemical properties and potential applications in various fields of chemistry (Abdel-rahman, Bakhite, Mohamed, & Thabet, 2003).

Development of Fluorine-Containing Heterocycles

Bakhite et al. (2005) conducted research on fluorine-containing heterocycles, employing 3-amino-6-(2-thienyl)-thieno[2,3-b]pyridine-2-carbonitriles in their synthesis. The introduction of fluorine atoms into heterocyclic structures can significantly alter their chemical and physical properties, making them useful in various industrial applications (Bakhite, Abdel-rahman, & Al-Taifi, 2005).

Antimicrobial and Antifungal Applications

El-Essawy et al. (2010) synthesized derivatives of 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonitrile and tested them for antimicrobial and antifungal activity. The creation of these derivatives demonstrates the compound's potential in developing new antimicrobial agents (El-Essawy, Hawatta, Abdel-Megied, & El-Sherbeny, 2010).

Synthesis of N-(Thieno[2,3-b]pyridin-3-yl)cyanoacetamides

Chigorina et al. (2019) focused on synthesizing N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides using 3-aminothieno[2,3-b]pyridine-2-carboxylic acid esters. Their research contributes to expanding the chemical library of thieno[2,3-b]pyridine derivatives, which can be useful in various chemical and pharmaceutical applications (Chigorina, Bespalov, & Dotsenko, 2019).

properties

IUPAC Name

3-amino-6-thiophen-2-ylthieno[2,3-b]pyridine-2-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H7N3S2/c13-6-10-11(14)7-3-4-8(15-12(7)17-10)9-2-1-5-16-9/h1-5H,14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SLSQADMUXUBCRY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC(=C1)C2=NC3=C(C=C2)C(=C(S3)C#N)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H7N3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

257.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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